Cas no 1897989-70-6 (O-[(3-bromo-4,5-dimethoxyphenyl)methyl]hydroxylamine)

• Product Name: O-[(3-bromo-4,5-dimethoxyphenyl)methyl]hydroxylamine
• CAS No: 1897989-70-6
• MF: C₉H₁₂BrNO₃
• MW: 262.100481987
• CID: 6303539
• PubChem ID: 117409413
• Update Time: 2025-10-30

O-[(3-bromo-4,5-dimethoxyphenyl)methyl]hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 1897989-70-6
• O-[(3-bromo-4,5-dimethoxyphenyl)methyl]hydroxylamine
• EN300-1926207

• Inchi： 1S/C9H12BrNO3/c1-12-8-4-6(5-14-11)3-7(10)9(8)13-2/h3-4H,5,11H2,1-2H3
• InChI Key： MXEBQFVTKSYACB-UHFFFAOYSA-N
• SMILES： BrC1=CC(CON)=CC(=C1OC)OC

Computed Properties

• Exact Mass: 261.00006g/mol
• Monoisotopic Mass: 261.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.7Ų

Additional information on O-[(3-bromo-4,5-dimethoxyphenyl)methyl]hydroxylamine

Comprehensive Overview of O-[(3-bromo-4,5-dimethoxyphenyl)methyl]hydroxylamine (CAS No. 1897989-70-6)

O-[(3-bromo-4,5-dimethoxyphenyl)methyl]hydroxylamine (CAS No. 1897989-70-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique bromo-dimethoxyphenyl moiety, serves as a versatile intermediate in the synthesis of various pharmacologically active molecules. Researchers are particularly interested in its potential applications due to its structural features, which allow for further functionalization and modification.

The compound's CAS number 1897989-70-6 is a critical identifier for researchers and suppliers, ensuring precise communication in scientific literature and commercial transactions. Its molecular structure includes a hydroxylamine group, which is known for its reactivity and utility in forming N-O bonds, a key feature in many bioactive compounds. The presence of the 3-bromo-4,5-dimethoxyphenyl group further enhances its utility, as this moiety is often associated with antioxidant and anti-inflammatory properties.

In recent years, the demand for O-[(3-bromo-4,5-dimethoxyphenyl)methyl]hydroxylamine has increased due to its role in the development of novel therapeutic agents. For instance, it has been explored in the synthesis of small molecule inhibitors targeting specific enzymes involved in metabolic disorders. This aligns with the growing interest in precision medicine and targeted drug delivery systems, which are among the most searched topics in pharmaceutical research today.

Another area of interest is the compound's potential in catalysis and material science. The bromo and methoxy substituents on the phenyl ring make it a valuable building block for designing ligands in transition metal catalysis. This application is particularly relevant given the current focus on sustainable chemistry and green synthesis, which aim to reduce the environmental impact of chemical processes.

From a synthetic perspective, CAS No. 1897989-70-6 offers several advantages. Its hydroxylamine functionality can participate in condensation reactions, enabling the formation of heterocyclic compounds. This is especially valuable in the context of drug discovery, where heterocycles are a common scaffold in many FDA-approved drugs. The compound's stability under standard laboratory conditions also makes it a practical choice for researchers.

In addition to its scientific applications, O-[(3-bromo-4,5-dimethoxyphenyl)methyl]hydroxylamine has also been a subject of interest in academic research. Universities and research institutions frequently investigate its properties to expand the understanding of structure-activity relationships (SAR). This is particularly important for optimizing lead compounds in medicinal chemistry projects, a topic frequently searched by students and professionals alike.

The compound's relevance extends to the field of analytical chemistry, where it is used as a reference standard in high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its well-defined structure and purity make it an ideal candidate for method development and validation, which are critical steps in ensuring the accuracy of analytical results.

As the scientific community continues to explore new frontiers in chemical biology and drug design, O-[(3-bromo-4,5-dimethoxyphenyl)methyl]hydroxylamine is expected to play an increasingly important role. Its versatility and potential for customization make it a valuable asset in the toolkit of modern chemists. Whether in academia or industry, this compound represents a bridge between fundamental research and practical applications.

In conclusion, CAS No. 1897989-70-6 is a compound of significant interest due to its multifaceted applications in pharmaceuticals, catalysis, and material science. Its unique structural features and reactivity profile position it as a key player in the advancement of synthetic chemistry and drug discovery. For researchers and industry professionals, understanding its properties and potential is essential for driving innovation in these rapidly evolving fields.